Cas no 78087-36-2 (4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI))
78087-36-2 structure
Product Name:4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
CAS No:78087-36-2
MF:C10H16O2
MW:168.232843399048
CID:568793
PubChem ID:155682
Update Time:2025-04-19
4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
- (?à)-Lineatin
- 3,3,7-trimethyl-2,9-dioxatricyclo<3.3.1.04,7>nonane
- 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane
- 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.0~2,7~]nonane
- 78087-36-2
- 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.02,7]nonane
- UNII-AS3ZP68UEF
- 3,3,7-Trimethyl-4,9-dioxatricyclo(3.3.1.02,7)nonane
- 4,6-Dioxatricyclo(3.3.1.0(2,7))nonane, 1,3,3-trimethyl-, (+-)-
- 4,9-Dioxatricyclo(3.3.1.0(2,7))nonane, 3,3,7-trimethyl-, (1alpha,2beta,5alpha,7beta)- (+-)-
- Lineatin, (+/-)-
- DTXSID90867109
- SCHEMBL2573045
- EINECS 278-828-9
- 71899-16-6
- AS3ZP68UEF
-
- Inchi: 1S/C10H16O2/c1-9(2)8-6-4-10(8,3)5-7(11-6)12-9/h6-8H,4-5H2,1-3H3
- InChI Key: SHTFZHTWSLHVEB-UHFFFAOYSA-N
- SMILES: O1C2CC3(C)CC1C3C(C)(C)O2
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 264.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9
- XLogP3: 1.7
Experimental Properties
- PSA: 18.46
4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI) Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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